1-(3-Chloropropyl)homopiperazine dihydrochloride hemihydrate

• Molecular Formula: C8H19Cl3N2
• Molecular Weight: 249.6 g/mol
• IUPAC Name: 1-(3-chloropropyl)-1,4-diazepane;dihydrochloride
• InChI: InChI=1S/C8H17ClN2.2ClH/c9-3-1-6-11-7-2-4-10-5-8-11;;/h10H,1-8H2;2*1H
• InChI Key: RUQMWQPXFULACT-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCN(C1)CCCCl.Cl.Cl

Description

1-(3-Chloropropyl)homopiperazine dihydrochloride hemihydrate is a chemical compound with the molecular formula C8H21Cl3N2O and a molecular weight of 267.62 . It is commonly used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 1-(3-Chloropropyl)homopiperazine dihydrochloride hemihydrate typically involves the reaction of homopiperazine with 3-chloropropyl chloride under controlled conditions. The reaction is carried out in the presence of a suitable solvent and a base to facilitate the formation of the desired product. The resulting compound is then purified and crystallized to obtain the dihydrochloride hemihydrate form .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of advanced purification techniques such as recrystallization and chromatography is common in industrial settings to achieve the desired quality of the final product .

Chemical Reactions Analysis

1-(3-Chloropropyl)homopiperazine dihydrochloride hemihydrate undergoes various chemical reactions, including:

Substitution Reactions: The compound can undergo nucleophilic substitution reactions where the chlorine atom is replaced by other nucleophiles. Common reagents for these reactions include sodium hydroxide, potassium carbonate, and other nucleophilic agents.

Oxidation Reactions: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction Reactions: Reduction of the compound can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride, leading to the formation of reduced derivatives.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution may yield various substituted homopiperazine derivatives, while oxidation and reduction reactions produce oxidized and reduced forms of the compound, respectively .

Scientific Research Applications

1-(3-Chloropropyl)homopiperazine dihydrochloride hemihydrate is widely used in scientific research due to its versatile chemical properties. Some of its applications include:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules. It serves as an intermediate in the preparation of various pharmaceuticals and agrochemicals.

Biology: In biological research, the compound is used to study the effects of homopiperazine derivatives on biological systems. It is also used in the development of new drugs and therapeutic agents.

Medicine: The compound has potential applications in medicinal chemistry for the development of new drugs targeting specific molecular pathways. It is used in the synthesis of compounds with potential therapeutic benefits.

Industry: In the industrial sector, the compound is used in the production of specialty chemicals and as a reagent in various chemical processes.

Mechanism of Action

The mechanism of action of 1-(3-Chloropropyl)homopiperazine dihydrochloride hemihydrate involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

1-(3-Chloropropyl)homopiperazine dihydrochloride hemihydrate can be compared with other similar compounds, such as:

1-(3-Chloropropyl)piperazine dihydrochloride: This compound has a similar structure but lacks the homopiperazine ring, which may result in different chemical and biological properties.

1-(3-Chloropropyl)-1,4-diazepane dihydrochloride: This compound has a diazepane ring instead of a homopiperazine ring, leading to variations in its reactivity and applications.

The uniqueness of this compound lies in its specific chemical structure, which imparts distinct properties and makes it suitable for various research and industrial applications .